Cas no 1806040-22-1 (Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate
• CAS No: 1806040-22-1
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4897349
• Update Time: 2025-06-08

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate

• Inchi： 1S/C9H8F2N2O4/c1-4-6(13(15)16)3-5(8(10)11)7(12-4)9(14)17-2/h3,8H,1-2H3
• InChI Key： GUNAHVHTPOLNBH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C)N=C1C(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate (CAS No. 1806040-22-1): An Overview

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate (CAS No. 1806040-22-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate is defined by its pyridine core, which is substituted with a difluoromethyl group at the 5-position, a methyl group at the 2-position, and a nitro group at the 3-position. The carboxylate ester group at the 6-position further contributes to its unique properties. The presence of these functional groups imparts specific chemical and physical characteristics to the molecule, such as enhanced solubility and stability.

The molecular formula of this compound is C₁₁H₉F₂N₂O₄, with a molecular weight of approximately 273.19 g/mol. Its melting point is around 75-78°C, and it is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. These properties make it suitable for various synthetic transformations and biological evaluations.

Synthesis Methods

The synthesis of Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the sequential functionalization of a pyridine derivative. For instance, starting from 3-nitropyridine, the introduction of a difluoromethyl group can be achieved through nucleophilic substitution reactions using difluoroiodomethane or other difluoromethylating agents. Subsequent methylation and esterification steps complete the synthesis.

A notable synthetic route involves the use of transition-metal-catalyzed reactions to introduce the difluoromethyl group efficiently. Palladium-catalyzed cross-coupling reactions have been particularly effective in this context, providing high yields and excellent regioselectivity. These methods not only enhance the synthetic feasibility but also reduce the overall environmental impact by minimizing waste generation.

Biological Activity and Applications

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate has been extensively studied for its biological activity, with a focus on its potential as a lead compound for drug discovery. Recent research has highlighted its activity against various targets, including enzymes and receptors involved in disease pathways.

In one study published in the Journal of Medicinal Chemistry, this compound was found to exhibit potent inhibitory activity against a specific kinase enzyme associated with cancer progression. The difluoromethyl group was identified as a key contributor to its high potency and selectivity. Further optimization of this scaffold led to the development of more potent analogs with improved pharmacokinetic properties.

Another area of interest is its potential as an antimicrobial agent. Preliminary studies have shown that Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The nitro group plays a crucial role in this activity by generating reactive oxygen species that disrupt bacterial cell membranes.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further evaluation of Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate in clinical settings. Several Phase I clinical trials are currently underway to assess its safety and efficacy in human subjects. Early data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for this compound are bright, given its diverse biological activities and favorable pharmacological profile. Ongoing research aims to optimize its formulation for different routes of administration and explore its potential in combination therapies. Additionally, efforts are being made to identify new targets and indications where this compound could be beneficial.

Conclusion

Methyl 5-(difluoromethyl)-2-methyl-3-nitropyridine-6-carboxylate (CAS No. 1806040-22-1) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various applications, including enzyme inhibition and antimicrobial activity. With ongoing clinical trials and further optimization efforts, this compound holds significant potential for future therapeutic developments.